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Compound of Interest

Compound Name: Cesium dichromate

Cat. No.: B1587082 Get Quote

Technical Support Center: Cesium Dichromate
Fire Safety
This technical support center provides essential guidance on the fire safety protocols for using

cesium dichromate as an oxidizer in research and development settings. The following

information is intended for trained professionals and should be used in conjunction with your

institution's established safety protocols and the material's Safety Data Sheet (SDS).

Troubleshooting Guides
This section addresses specific issues that may arise during experiments involving cesium
dichromate, focusing on fire prevention and response.
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Issue Potential Cause Troubleshooting/Prevention

Unexpected temperature

increase during reaction.

Exothermic reaction with a

reactive substrate (e.g.,

organic solvent, reducing

agent).

- Pre-experiment: Thoroughly

review the reactivity of all

reagents. Conduct a small-

scale pilot experiment to

assess the reaction's

exothermicity.- During

experiment: Use an ice bath to

control the reaction

temperature. Add the cesium

dichromate portion-wise to the

reaction mixture to manage the

rate of heat generation. Ensure

continuous stirring to dissipate

heat evenly.

Sparks or ignition upon contact

with other materials.

Cesium dichromate is a strong

oxidizer and can ignite

combustible materials on

contact.[1][2]

- Handling: Avoid contact with

flammable and combustible

materials such as paper, wood,

clothing, and organic solvents.

[1] Use non-sparking tools

made of compatible materials.-

Work area: Maintain a clean

and organized workspace, free

of extraneous combustible

materials.

Discoloration or fuming of the

cesium dichromate.

Decomposition of the material

due to heat or contamination.

- Storage: Store cesium

dichromate in a cool, dry, and

well-ventilated area, away from

heat sources and incompatible

materials.[3]- Purity: Ensure

the purity of the cesium

dichromate and all other

reactants to avoid unintended

side reactions.
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Small, localized fire in the

reaction vessel.

Ignition of a flammable solvent

or reactant due to the oxidizing

properties of cesium

dichromate.

- Immediate Action: If safe to

do so, smother the fire with a

dry powder extinguisher (Class

D), dry sand, or sodium

carbonate. DO NOT USE

WATER, as it can react with

certain materials that may be

present and spread the fire.[2]

Activate the laboratory's

emergency alarm and

evacuate if the fire is not

immediately extinguishable.

Frequently Asked Questions (FAQs)
Q1: What are the primary fire hazards associated with cesium dichromate?

A1: The primary fire hazard is its strong oxidizing nature.[1] It can intensify fires and cause

spontaneous ignition when in contact with combustible or organic materials.[1][2] It is not

flammable itself but will accelerate the burning of other materials.

Q2: What personal protective equipment (PPE) should be worn when handling cesium
dichromate?

A2: Appropriate PPE includes:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A flame-retardant lab coat and closed-toe shoes.

Respiratory Protection: In case of dust formation or inadequate ventilation, a NIOSH-

approved respirator is necessary.[1]

Q3: How should I store cesium dichromate to prevent fire hazards?
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A3: Store cesium dichromate in a tightly sealed, properly labeled container in a cool, dry, well-

ventilated area. It should be stored separately from combustible materials, reducing agents,

organic solvents, and other incompatible substances.[3]

Q4: What should I do in case of a cesium dichromate spill?

A4: For a small spill, carefully sweep the solid material into a designated, labeled waste

container, avoiding dust generation.[3] Do not use combustible materials like paper towels for

cleanup. For a large spill, evacuate the area and follow your institution's emergency

procedures.

Q5: What type of fire extinguisher should be used for a fire involving cesium dichromate?

A5: Use a Class D dry powder extinguisher, dry sand, or sodium carbonate.[2] Do not use

water, carbon dioxide, or foam extinguishers, as they may be ineffective or react with other

chemicals involved in the fire.

Quantitative Data Summary
Specific quantitative fire safety data for cesium dichromate is not readily available. The

following table provides data for potassium dichromate, a closely related and well-documented

compound, for reference. It is crucial to consult the specific Safety Data Sheet (SDS) for

cesium dichromate for the most accurate information.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b1587082?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=cv6p0644
https://www.benchchem.com/product/b1587082?utm_src=pdf-body
http://orgsyn.org/demo.aspx?prep=cv6p0644
https://www.benchchem.com/product/b1587082?utm_src=pdf-body
https://metallographic.com/sds/Dichromate-etchant.pdf
https://www.benchchem.com/product/b1587082?utm_src=pdf-body
https://www.benchchem.com/product/b1587082?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587082?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Value (for Potassium
Dichromate)

Notes

NFPA 704 Rating
Health: 3, Flammability: 0,

Instability: 1, Special: OX

The "OX" indicates that it is an

oxidizer.[2]

Autoignition Temperature Not applicable (not flammable)

Will not autoignite, but

supports combustion of other

materials.

Decomposition Temperature 500 °C (932 °F)

Decomposes to potassium

chromate, chromium(III) oxide,

and oxygen.

Melting Point 398 °C (748 °F)

Boiling Point 500 °C (932 °F) (decomposes)

Experimental Protocol: Oxidation of a Secondary
Alcohol
This protocol outlines a general procedure for the oxidation of a secondary alcohol to a ketone

using cesium dichromate. This is a representative protocol and must be adapted and

reviewed for safety based on the specific alcohol and reaction conditions.

Materials:

Secondary alcohol (e.g., cyclohexanol)

Cesium dichromate

Sulfuric acid (concentrated)

Diethyl ether (or other suitable solvent)

Sodium bicarbonate solution (5%)

Anhydrous magnesium sulfate
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Round-bottom flask

Stir bar

Dropping funnel

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a stir bar and a dropping funnel, dissolve the

secondary alcohol in diethyl ether.

Cool the flask in an ice bath.

Slowly add a solution of cesium dichromate and sulfuric acid in water to the stirred alcohol

solution via the dropping funnel. Maintain the temperature below 20°C.

After the addition is complete, allow the reaction to stir at room temperature for 1-2 hours,

monitoring the reaction progress by TLC.

Once the reaction is complete, pour the mixture into a separatory funnel and separate the

organic layer.

Wash the organic layer with a 5% sodium bicarbonate solution, followed by water.

Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent using

a rotary evaporator to yield the crude ketone.

Purify the ketone by distillation or chromatography as needed.

Visualizations
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Cesium Dichromate Fire Response Logic

Fire Involving Cesium Dichromate Detected

Is the fire small and contained?

Attempt to extinguish with Class D extinguisher, dry sand, or soda ash

Yes

Activate lab alarm and evacuate immediately

No

Was the fire extinguished?

Follow institutional emergency procedures

No

Ventilate the area and clean up spill according to protocol

Yes

Report the incident to the safety officer

Click to download full resolution via product page

Caption: Logical workflow for responding to a fire involving cesium dichromate.
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Oxidation of Secondary Alcohol Workflow

Preparation

Reaction

Workup & Purification

Dissolve secondary alcohol in solvent

Cool alcohol solution in ice bath

Prepare cesium dichromate/acid solution

Slowly add oxidant solution

Stir at room temperature and monitor

Separate organic layer

Wash with sodium bicarbonate and water

Dry organic layer

Remove solvent

Purify product

Click to download full resolution via product page

Caption: Step-by-step workflow for the oxidation of a secondary alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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